Cas no 2680827-95-4 (benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2680827-95-4
• MF: C₁₈H₁₅BrN₂O₂S
• MW: 403.292902231216
• CID: 5625342
• PubChem ID: 165937315
• Update Time: 2025-07-23

benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303318
• 2680827-95-4
• benzyl N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}carbamate
• benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C18H15BrN2O2S/c19-15-8-4-7-14(9-15)10-16-11-20-17(24-16)21-18(22)23-12-13-5-2-1-3-6-13/h1-9,11H,10,12H2,(H,20,21,22)
• InChI Key： LURBRHUCKZAQSA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=CN=C(NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 402.00376g/mol
• Monoisotopic Mass: 402.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.5Ų

Additional information on benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate

Introduction to Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2680827-95-4)

Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate, with the chemical formula C₁₈H₁₈BBrN₂O₂S, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a thiazole ring and a bromophenyl moiety makes it an intriguing candidate for further research and development.

The CAS number 2680827-95-4 provides a unique identifier for this compound, facilitating its recognition and study in various scientific contexts. The molecular structure of Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate features a benzyl carbamate group attached to a 1,3-thiazole core, which is further substituted with a 3-bromophenylmethyl group. This specific arrangement of functional groups contributes to its distinct chemical behavior and reactivity.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds are known for their role in various pharmacological applications, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a bromophenyl group into the thiazole framework enhances the compound's potential bioactivity by introducing additional electronic and steric effects that can influence its interaction with biological targets.

Research has demonstrated that the bromophenyl moiety can significantly modulate the pharmacokinetic and pharmacodynamic properties of thiazole-based compounds. This modification allows for fine-tuning of the compound's solubility, metabolic stability, and binding affinity to biological receptors. The benzyl carbamate group further contributes to the compound's versatility by providing a site for further chemical modifications, enabling the synthesis of analogs with enhanced biological activity.

One of the most compelling aspects of Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate is its potential as a lead compound in drug discovery. The combination of a thiazole ring, a bromophenyl substituent, and a benzyl carbamate group creates a molecular scaffold that is well-suited for interaction with various biological targets. This makes it an attractive candidate for further exploration in the development of novel therapeutic agents.

Recent studies have highlighted the importance of thiazole derivatives in addressing emerging therapeutic challenges. For instance, thiazole-based compounds have shown promise in the treatment of resistant bacterial infections and chronic inflammatory diseases. The structural features of Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate align well with these needs, making it a valuable asset in the quest for new medicines.

The synthesis of Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5-(3-bromophenylmethyl)-1,3-thiazole and benzoyl chloride derivatives. These intermediates are then coupled using carbodiimide-based reagents to form the final product.

The use of advanced synthetic techniques has enabled researchers to improve the efficiency and scalability of producing this compound. For example, catalytic methods and flow chemistry have been employed to enhance reaction rates and reduce byproduct formation. These advancements not only facilitate the synthesis but also contribute to cost-effective production, making it more accessible for further research and commercialization.

In conclusion, Benzyl N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}carbamate represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a thiazole ring, a bromophenyl moiety, and a benzyl carbamate group makes it an attractive candidate for drug discovery efforts aimed at developing new therapeutic agents. Continued research into this compound will likely uncover new applications and enhance our understanding of its pharmacological properties.